N-(2,3-dihydro-1-benzofuran-5-yl)-2-(3-hydroxyphenyl)-N-methylacetamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-5-yl)-2-(3-hydroxyphenyl)-N-methylacetamide
• InChI: InChI=1S/C17H17NO3/c1-18(14-5-6-16-13(11-14)7-8-21-16)17(20)10-12-3-2-4-15(19)9-12/h2-6,9,11,19H,7-8,10H2,1H3
• InChI Key: DWTKZCUZRTVRCG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC2=C(C=C1)OCC2)C(=O)CC3=CC(=CC=C3)O
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

N-(2,3-dihydro-1-benzofuran-5-yl)-2-(3-hydroxyphenyl)-N-methylacetamide, commonly known as DBM, is a synthetic compound that has been widely studied for its potential applications in scientific research. DBM belongs to the class of compounds known as benzofurans, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of DBM is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and proliferation. DBM has been shown to inhibit the activity of the transcription factor NF-κB, which is involved in the regulation of genes that promote cell survival and proliferation. In addition, DBM has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of cellular energy metabolism.
Biochemical and Physiological Effects:
DBM has been shown to have a range of biochemical and physiological effects. In addition to its anticancer activity, DBM has been shown to have anti-inflammatory and antioxidant properties. DBM has also been shown to improve glucose metabolism and insulin sensitivity, making it a potential therapy for diabetes.

Advantages and Limitations for Lab Experiments

DBM has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. In addition, it has been shown to be effective in inhibiting cancer cell growth in vitro and in vivo. However, there are also limitations to the use of DBM in lab experiments. It has low solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, the mechanism of action of DBM is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on DBM. One area of research is in the development of novel formulations of DBM that improve its solubility and bioavailability. Another area of research is in the identification of the specific signaling pathways that are targeted by DBM. This information could help to identify new targets for cancer therapy. Finally, there is a need for further studies to determine the safety and efficacy of DBM in human clinical trials.

Synthesis Methods

DBM can be synthesized using a variety of methods, including the reaction of 2-hydroxy-3-methylbenzaldehyde with 5-hydroxy-2,3-dihydrobenzofuran in the presence of a catalyst. This reaction results in the formation of DBM, which can be purified using various methods, such as recrystallization or column chromatography.

Scientific Research Applications

DBM has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the treatment of cancer. DBM has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, DBM has been shown to enhance the effectiveness of chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.